3-(4-Methoxyphenyl)thiophene
Overview
Description
“3-(4-Methoxyphenyl)thiophene” is a chemical compound with the molecular formula C11H10OS . It is a thiophene derivative, which are very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry .
Synthesis Analysis
Thiophene derivatives have been synthesized through various methods, including condensation-like reactions or subsequent functionalization of the thiophene ring . The synthesis of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .Molecular Structure Analysis
The molecular structure of “this compound” has been analyzed and characterized. The molecular weight is 190.26 g/mol . The InChI code is 1S/C11H10OS/c1-12-11-4-2-9(3-5-11)10-6-7-13-8-10/h2-8H,1H3 .Chemical Reactions Analysis
Thiophene derivatives, including “this compound”, have shown to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science . They are remarkably effective compounds with respect to their biological and physiological functions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 190.26 g/mol, XLogP3-AA of 3.2, hydrogen bond donor count of 0, hydrogen bond acceptor count of 2, and rotatable bond count of 2 .Scientific Research Applications
1. Anticancer Applications
3-(4-Methoxyphenyl)thiophene derivatives have shown significant promise in cancer research. For instance, a study on 5-alkyl-2-amino-3-methylcarboxylate thiophenes, a class related to this compound, revealed that certain derivatives possess pronounced anti-proliferative activity and selectivity for specific tumor cell types, such as leukemia/lymphoma, prostate, kidney, and hepatoma tumor cells. This selectivity offers potential in developing targeted cancer therapies (Thomas et al., 2017).
2. Optical and Photophysical Properties
This compound derivatives have been studied for their impact on the optical properties of polymers. Research involving postfunctionalization of poly(3-hexylthiophene) (P3HT) with 3,4-disubstituted poly(thiophene)s showed that these derivatives could significantly enhance solid-state fluorescence and modify electronic properties. This has implications for materials used in electronics, including organic light-emitting diodes (OLEDs) and solar cells (Li, Vamvounis & Holdcroft, 2002).
3. Electrochromic Properties
The electrochromic properties of this compound derivatives have been explored, revealing their potential in electrochromic devices (ECDs). Studies have shown that electropolymerized 3-arylthieno[3,2-b]thiophenes, including this compound variants, can be used to create devices that exhibit color changes under different electrical potentials, useful in applications like smart windows and displays (Capan & Ozturk, 2014).
4. Solar Cell Applications
Research into hole-transporting materials for perovskite solar cells has included derivatives of this compound. Compounds like 2,3,4,5-tetra[4,4'-bis(methoxyphenyl)aminophen-4"-yl]-thiophene have been used as the hole-transporting material, achieving high power conversion efficiencies. This highlights the potential of these derivatives in enhancing the performance of solar energy devices (Li et al., 2014).
5. Corrosion Inhibition
Methoxy-substituted phenylthienyl derivatives have been investigated for their role in corrosion inhibition. Studies show that certain derivatives can effectively inhibit the corrosion of carbon steel in acidic environments. This property is essential in industries where metal protection is crucial (Fouda et al., 2020).
Mechanism of Action
Target of Action
3-(4-Methoxyphenyl)thiophene is a compound that has been used in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The primary targets of this compound are the organoboron reagents used in the SM coupling .
Mode of Action
The SM coupling reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In the transmetalation step, the organoboron reagents, which include this compound, are transferred from boron to palladium .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the formation of carbon–carbon bonds via the SM coupling . This process is crucial in the synthesis of various organic compounds, including those with potential biological activity .
Pharmacokinetics
The compound’s role in the sm coupling suggests that its bioavailability may be influenced by the reaction conditions, such as the presence of palladium and the type of organoboron reagent used .
Result of Action
The result of the action of this compound is the formation of new carbon–carbon bonds via the SM coupling . This process can lead to the synthesis of a variety of organic compounds, potentially including those with biological activity .
Action Environment
The action of this compound is influenced by the reaction conditions of the SM coupling . Factors such as the presence of palladium, the type of organoboron reagent used, and the reaction temperature and pressure can all affect the compound’s action, efficacy, and stability .
Safety and Hazards
Future Directions
Thiophene-based analogs, including “3-(4-Methoxyphenyl)thiophene”, have been a focus of interest due to their potential as biologically active compounds . The rise of bacterial resistance to common clinical antibiotics is calling for alternative techniques to synthesize antibacterial drugs with high biodegradability .
Biochemical Analysis
Biochemical Properties
Thiophene derivatives are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Thiophene derivatives have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
3-(4-methoxyphenyl)thiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10OS/c1-12-11-4-2-9(3-5-11)10-6-7-13-8-10/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZPDKGYVMWIODI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20399660 | |
Record name | 3-(4-methoxyphenyl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20399660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82437-75-0 | |
Record name | 3-(4-Methoxyphenyl)thiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82437-75-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-methoxyphenyl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20399660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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